![molecular formula C9H10N2OS B1271874 (4-Acetylphenyl)thiourea CAS No. 71680-92-7](/img/structure/B1271874.png)
(4-Acetylphenyl)thiourea
Overview
Description
(4-Acetylphenyl)thiourea, also known as 4-APTU, is a thiourea-based compound that has been widely studied for its potential applications in scientific research. 4-APTU is a colorless, odorless, and non-toxic compound that is soluble in water and has a molar mass of 179.19 g/mol. It is synthesized through the reaction of 4-acetylphenol and thiourea in the presence of an acid catalyst. This compound is widely used in various research fields, such as biochemistry, pharmacology, and toxicology.
Scientific Research Applications
Crystal Structure and Plant Growth Regulation
(4-Acetylphenyl)thiourea exhibits significant applications in the study of crystal structures and characterization. It has been synthesized and analyzed for its structure using techniques like X-ray diffraction. Additionally, this compound has shown to be a considerable plant-growth regulator, further expanding its utility in agricultural research (Hu, Li, Qi, & Sun, 2016).
Role in Organic Synthesis and Pharmacological Evaluation
Thiourea derivatives, including this compound, are recognized for their diverse applications in fields such as organic synthesis and pharmaceutical industries. They have been characterized using techniques like UV-visible and nuclear magnetic resonance (NMR) spectroscopy. These compounds have also been screened for their potential in inhibiting various enzymes and for their antibacterial and antioxidant potentials (Naz, Zahoor, Umar, Alghamdi, Sahibzada, & UlBari, 2020).
DNA-Binding Studies and Biological Activities
Studies on new nitrosubstituted acyl thioureas, including derivatives of this compound, have indicated their potential anti-cancer properties. DNA interaction studies using cyclic voltammetry and UV–vis spectroscopy, along with computational studies, have been conducted to understand their interaction with DNA. These compounds also exhibit antioxidant, cytotoxic, antibacterial, and antifungal activities (Tahir, Badshah, Hussain, Tahir, Tabassum, Patujo, & Rauf, 2015).
Enzyme Inhibition and Mercury Sensing
Unsymmetrical thiourea derivatives, including those related to this compound, have been evaluated for their anti-cholinesterase activity and potential as sensing probes for mercury using spectrofluorimetric techniques. These studies provide insights into their use in biochemical research and environmental monitoring (Rahman, Bibi, Khan, Shah, Muhammad, Tahir, Shahzad, Ullah, Zahoor, Alamery, & Batiha, 2021).
Fluorescent Determination of Indium (III)
A thiourea–quinoline-based chemosensor, which includes this compound derivatives, has been developed for the determination of Indium (III) using fluorescence. This application is significant in analytical chemistry, particularly in the detection and analysis of specific metal ions (Lee, Lee, & Kim, 2022).
Antibacterial Activity
This compound derivatives have also been synthesized and evaluated for their antibacterial activity. Their potential in combating bacterial strains, including both Gram-positive and Gram-negative bacteria, highlights their importance in medicinal chemistry and drug development (Subhashini, Amanaganti, & Shivaraj, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
(4-Acetylphenyl)thiourea is a derivative of thiourea, which has been found to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties .
Mode of Action
It’s known that thiourea and its derivatives can exist in two tautomeric forms: the thione form and the thiol form . The thione form is more prevalent in aqueous solutions, and the thiol form is also known as isothiourea . This tautomeric equilibrium might play a role in the compound’s interaction with its targets.
Biochemical Pathways
It’s known that thiourea derivatives can affect multiple biological pathways due to their diverse biological applications . For instance, they can inhibit the production of thyroxine in the thyroid gland, affecting the thyroid hormone pathway .
Pharmacokinetics
It’s known that thiourea is an antioxidant and, after oral administration to humans and animals, it is practically completely absorbed and is excreted largely unchanged via the kidneys
Result of Action
Given the diverse biological applications of thiourea derivatives, it’s likely that the compound has multiple effects at the molecular and cellular level .
Action Environment
It’s known that the tautomeric equilibrium of thiourea derivatives can be influenced by the solvent, which might affect the compound’s action .
Biochemical Analysis
Biochemical Properties
(4-Acetylphenyl)thiourea plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes involved in neurotransmission . Additionally, this compound exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress in cells . The nature of these interactions involves the binding of this compound to the active sites of these enzymes, thereby inhibiting their activity.
Cellular Effects
This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the expression of genes involved in oxidative stress response, leading to enhanced cellular protection against oxidative damage . Furthermore, it impacts cellular metabolism by inhibiting enzymes like glucose-6-phosphatase, which plays a crucial role in glucose homeostasis .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It exerts its effects by inhibiting or activating specific enzymes. For instance, this compound binds to the active site of acetylcholinesterase, preventing the breakdown of acetylcholine and thereby enhancing cholinergic signaling . Additionally, it can induce changes in gene expression by modulating transcription factors and signaling pathways involved in stress response and metabolism .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. It has been found that this compound remains stable under physiological conditions for extended periods, allowing for sustained biological activity . Prolonged exposure to this compound can lead to gradual degradation, resulting in reduced efficacy over time . Long-term studies have shown that this compound can maintain its protective effects against oxidative stress in both in vitro and in vivo models .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits beneficial effects, such as enhanced antioxidant activity and improved glucose metabolism . At high doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the beneficial effects plateau at moderate doses, and adverse effects become prominent at higher doses .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as glucose-6-phosphatase and acetylcholinesterase, influencing metabolic flux and metabolite levels . The compound’s antioxidant properties also play a role in modulating redox balance and reducing oxidative stress in cells . These interactions contribute to the overall metabolic effects of this compound in biological systems.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization . The compound’s lipophilic nature allows it to accumulate in cellular membranes, enhancing its accessibility to target enzymes and biomolecules . This distribution pattern contributes to the compound’s efficacy in exerting its biological effects.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. It is primarily localized in the cytoplasm and cellular membranes, where it interacts with target enzymes and proteins . Post-translational modifications, such as acetylation, can influence its localization and activity by directing it to specific cellular compartments . These targeting signals ensure that this compound exerts its effects in the appropriate cellular context.
properties
IUPAC Name |
(4-acetylphenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2OS/c1-6(12)7-2-4-8(5-3-7)11-9(10)13/h2-5H,1H3,(H3,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVIUKYOXYSWCOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20370651 | |
Record name | (4-acetylphenyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20370651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71680-92-7 | |
Record name | 71680-92-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=177013 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (4-acetylphenyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20370651 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 71680-92-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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